Cas no 36845-81-5 (1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-ethanone)

• Product Name: 1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-ethanone
• CAS No: 36845-81-5
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 2939530
• Update Time: 2023-08-10

1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-ethanone

• Inchi： 1S/C12H12N2O/c1-9-8-12(10(2)15)13-14(9)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： HTHIINXQXYDJSR-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C)N(C2C=CC=CC=2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9